Cas no 1040686-04-1 (3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline)

1040686-04-1 structure
Product name:3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline
CAS No:1040686-04-1
MF:C20H27NO2
MW:313.433885812759
CID:4678144
3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline Chemical and Physical Properties
Names and Identifiers
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- 3-(SEC-BUTOXY)-N-(3-PROPOXYBENZYL)ANILINE
- N-[(3-propoxyphenyl)methyl]-3-(sec-butoxy)aniline
- 3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline
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- Inchi: 1S/C20H27NO2/c1-4-12-22-19-10-6-8-17(13-19)15-21-18-9-7-11-20(14-18)23-16(3)5-2/h6-11,13-14,16,21H,4-5,12,15H2,1-3H3
- InChI Key: LYCWCFHOVPEHTK-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)NCC1C=CC=C(C=1)OCCC)C(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 310
- Topological Polar Surface Area: 30.5
3-(Sec-butoxy)-N-(3-propoxybenzyl)aniline Related Literature
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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